N-(4-oxo-2-phenyl-4H-chromen-6-yl)furan-2-carboxamide

• IUPAC Name: N-(4-oxo-2-phenylchromen-6-yl)furan-2-carboxamide
• InChI: InChI=1S/C20H13NO4/c22-16-12-19(13-5-2-1-3-6-13)25-17-9-8-14(11-15(16)17)21-20(23)18-7-4-10-24-18/h1-12H,(H,21,23)
• InChI Key: RVMBBZOPTXRPKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C20H13NO4
• Molecular Weight: 331.3 g/mol

Description

N-(4-oxo-2-phenyl-4H-chromen-6-yl)furan-2-carboxamide, also known as 4-phenyl-6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (abbreviated as PFD) is a synthetic compound that belongs to the class of dihydropyridines. It is a potent antioxidant and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Chemical Structure and Interactions

A study by Zhao and Zhou (2009) describes a molecule similar to N-(4-oxo-2-phenyl-4H-chromen-6-yl)furan-2-carboxamide, highlighting its strong and weak intermolecular hydrogen-bonding interactions. This molecule comprises a carboxamide group bonded to a furan ring and a distorted envelope-shaped group connected to a substituted chromen group, demonstrating extensive hydrogen-bonding interactions (Pei-Liang Zhao & Zhong-Zhen Zhou, 2009).

Synthesis and Biological Evaluation

Ramaganesh et al. (2010) synthesized a series of derivatives containing the thiazolidin-4-one ring, focusing on their biological properties. The synthesis involved key intermediates and yielded compounds with confirmed structures through analytical and spectral data. This study also included preliminary antibacterial activity assessments (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).

Antiallergic Compounds

Georgiev et al. (1987) explored the antiallergic activity of a series of compounds related to N-(4-oxo-2-phenyl-4H-chromen-6-yl)furan-2-carboxamide. These compounds demonstrated potent antiallergic activity in dermal vascular permeability and active anaphylaxis assays in rats, indicating a new class of antiallergic agents (V. Georgiev, R. Mack, et al., 1987).

Crystal Structure Analysis

Reis et al. (2013) provided insights into the crystal structures of derivatives of N-(4-oxo-2-phenyl-4H-chromen-6-yl)furan-2-carboxamide, indicating the flexibility and variations in their conformation. Such analyses are crucial for understanding the physicochemical properties and potential interactions of these compounds (J. Reis, A. Gaspar, et al., 2013).

Synthesis and Reactivity

Aleksandrov and El’chaninov (2017) focused on the synthesis and electrophilic substitution reactions of N-(1-Naphthyl)furan-2-carboxamide, providing a basis for the creation of a wide range of structurally diverse molecules for further chemical and biological evaluation (А. Aleksandrov & М. М. El’chaninov, 2017).

Antimicrobial Activity Evaluation

Ramadan and El‐Helw (2018) utilized a derivative for the construction of N-heterocycles and evaluated their in vitro antibacterial and antifungal activities. This study illustrates the potential of such compounds in the development of new antimicrobial agents (S. K. Ramadan & E. El‐Helw, 2018).

Safety and Hazards

The safety and hazards associated with “N-(4-oxo-2-phenyl-4H-chromen-6-yl)furan-2-carboxamide” are not explicitly mentioned in the available literature.